molecular formula Fe2(SO4)3<br>Fe2O12S3 B154349 Ferric sulfate CAS No. 10028-22-5

Ferric sulfate

Cat. No.: B154349
CAS No.: 10028-22-5
M. Wt: 399.9 g/mol
InChI Key: RUTXIHLAWFEWGM-UHFFFAOYSA-H
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Description

Ferric sulfate, also known as iron(III) sulfate, is an inorganic compound with the chemical formula Fe₂(SO₄)₃. It is a pale-yellow crystalline solid that is highly soluble in water. This compound is commonly used in various industrial processes, including water treatment, dyeing, and as a coagulant for industrial wastes .

Scientific Research Applications

Ferric sulfate has a wide range of applications in scientific research, including:

Safety and Hazards

Ferric sulfate is considered toxic, harmful if swallowed, and can cause serious eye damage and skin irritation . It is non-flammable . It is recommended to avoid personal contact with the substance and use protective equipment .

Future Directions

The ferric sulfate market size is anticipated to grow at a CAGR of 3.9% from 2022 to 2032 . Major factors anticipated to boost the market growth are increased this compound production capacity throughout the world, and rising demand for this compound in the water treatment industry .

Biochemical Analysis

Preparation Methods

Synthetic Routes and Reaction Conditions: Ferric sulfate can be synthesized by reacting sulfuric acid with ferric oxide. The chemical equation for this reaction is: [ 2 \text{Fe}_2\text{O}_3 + 6 \text{H}_2\text{SO}_4 \rightarrow 2 \text{Fe}_2(\text{SO}_4)_3 + 3 \text{H}_2\text{O} ]

Industrial Production Methods: In industrial settings, this compound is typically produced by treating sulfuric acid with a hot solution of ferrous sulfate and an oxidizing agent such as chlorine, nitric acid, or hydrogen peroxide. The reaction can be represented as: [ 2 \text{FeSO}_4 + \text{H}_2\text{SO}_4 + \text{H}_2\text{O}_2 \rightarrow \text{Fe}_2(\text{SO}_4)_3 + 2 \text{H}_2\text{O} ]

Chemical Reactions Analysis

Types of Reactions: Ferric sulfate undergoes various chemical reactions, including:

    Oxidation: this compound can act as an oxidizing agent in reactions.

    Reduction: It can be reduced to ferrous sulfate under certain conditions.

    Hydrolysis: In aqueous solutions, this compound can hydrolyze to form ferric hydroxide and sulfuric acid.

Common Reagents and Conditions:

    Oxidizing Agents: Chlorine, nitric acid, hydrogen peroxide.

    Reducing Agents: Sulfites, thiosulfates.

    Hydrolysis Conditions: Aqueous solutions, often at elevated temperatures.

Major Products Formed:

    Oxidation: this compound can oxidize other compounds, forming products such as ferric hydroxide.

    Reduction: Reduction of this compound produces ferrous sulfate.

    Hydrolysis: Hydrolysis results in ferric hydroxide and sulfuric acid.

Comparison with Similar Compounds

  • Ferrous sulfate
  • Ferric chloride
  • Ferric nitrate

Ferric sulfate’s versatility and effectiveness in various applications make it a valuable compound in both scientific research and industrial processes.

Properties

IUPAC Name

iron(3+);trisulfate
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InChI

InChI=1S/2Fe.3H2O4S/c;;3*1-5(2,3)4/h;;3*(H2,1,2,3,4)/q2*+3;;;/p-6
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InChI Key

RUTXIHLAWFEWGM-UHFFFAOYSA-H
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Canonical SMILES

[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Fe+3].[Fe+3]
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Molecular Formula

Fe2(SO4)3, Fe2O12S3
Record name FERRIC SULFATE
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Record name ferric sulfate
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Record name Iron(III) sulfate
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Related CAS

13761-89-2 (hexahydrate), 15244-10-7 (unspecified hydrate), 35139-28-7 (heptahydrate), 13520-56-4 (nonahydrate), 43059-01-4 (monohydrate)
Record name Ferric sulfate
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DSSTOX Substance ID

DTXSID5029712
Record name Ferric sulfate
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Molecular Weight

399.9 g/mol
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Physical Description

Ferric sulfate appears as a yellow crystalline solid or a grayish-white powder. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. It is used for water purification, and as a soil conditioner., Liquid; Pellets or Large Crystals, Liquid, Greyish-white solid, slightly soluble in water; Very hygroscopic; Commercial product is yellow and contains about 20% water; [Merck Index] Off-white or yellow odorless powder; [MSDSonline]
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Record name Sulfuric acid, iron(3+) salt (3:2)
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Solubility

Slowly sol in water; rapidly sol in the presence of a trace of ferrous sulfate; sparingly sol in alc; practically insol in acetone, ethyl acetate., Insol in sulfuric acid, ammonia
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Density

3.1 at 68 °F (USCG, 1999) - Denser than water; will sink, 3.097 at 18 °C
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Color/Form

Grayish-white powder, or rhombic or rhombohedral crystals, Yellow crystals

CAS No.

10028-22-5
Record name FERRIC SULFATE
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Record name FERRIC SULFATE ANHYDROUS
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Melting Point

480 °C (decomp)
Record name FERRIC SULFATE
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Retrosynthesis Analysis

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Strategy Settings

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Min. plausibility 0.01
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Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Ferric sulfate
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Reactant of Route 6
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